Cas no 158501-39-4 (2-Naphthalenemethanol, a-cyclohexyl-6-(pentyloxy)-)

• Product Name: 2-Naphthalenemethanol, a-cyclohexyl-6-(pentyloxy)-
• CAS No: 158501-39-4
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 175160
• PubChem ID: 3074469
• Update Time: 2025-04-19

2-Naphthalenemethanol, a-cyclohexyl-6-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, a-cyclohexyl-6-(pentyloxy)-
• cyclohexyl-(6-pentoxynaphthalen-2-yl)methanol
• 158501-39-4
• 2-Naphthalenemethanol, alpha-cyclohexyl-6-(pentyloxy)-
• Cyclohexyl[6-(pentyloxy)naphthalen-2-yl]methanol
• DTXSID30935932
• alpha-Cyclohexyl-6-(pentyloxy)-2-naphthalenemethanol

• Inchi： 1S/C22H30O2/c1-2-3-7-14-24-21-13-12-18-15-20(11-10-19(18)16-21)22(23)17-8-5-4-6-9-17/h10-13,15-17,22-23H,2-9,14H2,1H3
• InChI Key： QYTIEWDAMWHASZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(C=CC=2C=1)OCCCCC)C1CCCCC1

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46